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Compound of Interest

Compound Name: Einecs 302-056-4

Cat. No.: B15182113

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on addressing solubility issues encountered when
working with GW501516 (also known by its EINECS number 302-056-4, and trade names
Cardarine or Endurobol).

Frequently Asked Questions (FAQs)

Q1: What is GW501516 and why is its solubility a concern?
GW501516, also identified as Einecs 302-056-4, is a selective Peroxisome Proliferator-
Activated Receptor delta (PPARS) agonist.[1] It is supplied as a white to beige crystalline solid

or powder.[2] While it is a potent and valuable research compound, its poor solubility in
aqueous buffers can present a significant challenge for in vitro and in vivo experiments.[2]

Q2: What are the recommended solvents for dissolving GW5015167?

GW501516 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO), ethanol, and
dimethylformamide (DMF) are commonly used to prepare stock solutions.[2] It is practically
insoluble in water.[1]

Q3: How can | prepare a working solution of GW501516 for cell-based assays?
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For aqueous-based assays, it is recommended to first dissolve GW501516 in an organic
solvent like DMSO or DMF to create a concentrated stock solution.[2] This stock solution can
then be further diluted with the aqueous buffer of choice to the final desired concentration. It is
crucial to ensure the final concentration of the organic solvent in the cell culture medium is low
enough to not affect the cells.

Q4: What is the maximum solubility of GW501516 in common solvents?

The solubility of GW501516 can vary slightly between suppliers and batches. However, typical
solubility values are summarized in the table below.

Solubility Data

. Molar
Approximate .
Solvent . Concentration Notes
Solubility (mg/mL)

(mM)
Use fresh, moisture-
free DMSO for best
DMSO 20 - 91]1]I2] 44.0 - 200.7[1] results.[1] Sonication
may be
recommended.[3]
DMF 25[2] 55.1 -
Ethanol 12 - 22[1][2] 26.5-485 -
Aqueous solutions are
DMF:PBS (1:2, pH not recommended for
~0.5[2] ~1.1
7.2) storage for more than
one day.[2]
Water Insoluble[1] - -
A stock solution in
DMSO can be diluted
Corn QOil - -

in corn oil for in vivo
studies.[1]
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Troubleshooting Guide

Issue Possible Cause Recommended Solution

- Increase the proportion of the
organic solvent in the final

solution, ensuring it remains

The concentration of compatible with your
o GW501516 exceeds its experimental system.-
Precipitation in aqueous buffer S ) i
solubility limit in the final Decrease the final
agueous solution. concentration of GW501516.-

Prepare a fresh solution for
each experiment, as aqueous

solutions can be unstable.[2]

- Gently warm the solution (be

cautious of compound
The compound has not fully ] o
Cloudy or unclear stock ] ] ) degradation).- Use sonication
) dissolved in the organic o )
solution to aid dissolution.[3]- Ensure
solvent. ) ) ]
you are using a high-purity,

anhydrous solvent.

- Visually inspect your stock

solution for any undissolved

. ) - Incomplete dissolution of particles before use.- Prepare
Inconsistent experimental . .
" GW501516.- Degradation of fresh stock solutions regularly
results
the compound in solution. and store them appropriately

at -20°C for long-term stability.
[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM GW501516 Stock Solution in DMSO

o Weighing: Accurately weigh out 4.535 mg of GW501516 powder (Molecular Weight: 453.5
g/mol).[2]

e Dissolving: Add 1 mL of high-quality, anhydrous DMSO to the powder.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/10004272.pdf
https://www.targetmol.com/compound/gw%20501516
https://cdn.caymanchem.com/cdn/insert/10004272.pdf
https://cdn.caymanchem.com/cdn/insert/10004272.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming or
sonication can be used to facilitate dissolution if necessary.

o Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw
cycles.[2]

Protocol 2: Preparation of a 100 uM Working Solution in Cell Culture Medium

Thaw Stock: Thaw a frozen aliquot of the 10 mM GW501516 stock solution in DMSO at room
temperature.

e Dilution: Aseptically add 10 pL of the 10 mM stock solution to 990 pL of pre-warmed cell
culture medium.

e Mixing: Gently mix the solution by pipetting up and down. Avoid vigorous vortexing which can
cause precipitation.

o Application: Use the freshly prepared working solution immediately for your experiment. Do
not store aqueous dilutions.[2]

Visualizing Pathways and Workflows

To further aid in experimental design and understanding, the following diagrams illustrate the
signaling pathway of GW501516 and a typical experimental workflow for its use.
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Caption: Simplified signaling pathway of GW501516 activation of PPARSJ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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302-056-4-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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